molecular formula C14H20ClN B8419909 3-chloro-N-cyclohexylmethyl-4-methylaniline

3-chloro-N-cyclohexylmethyl-4-methylaniline

Cat. No. B8419909
M. Wt: 237.77 g/mol
InChI Key: QVHUPICSEIRSBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-chloro-N-cyclohexylmethyl-4-methylaniline is a useful research compound. Its molecular formula is C14H20ClN and its molecular weight is 237.77 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-cyclohexylmethyl-4-methylaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-cyclohexylmethyl-4-methylaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H20ClN

Molecular Weight

237.77 g/mol

IUPAC Name

3-chloro-N-(cyclohexylmethyl)-4-methylaniline

InChI

InChI=1S/C14H20ClN/c1-11-7-8-13(9-14(11)15)16-10-12-5-3-2-4-6-12/h7-9,12,16H,2-6,10H2,1H3

InChI Key

QVHUPICSEIRSBI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)NCC2CCCCC2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-chloro-4-methylaniline (7.08 g) in methanol (35 ml) were added cyclohexanecarbaldehyde (5.33 g) and sodium cyanoborohydride (3.78 g) under ice-cooling and the mixture was stirred at room temperature. After one hour, the reaction mixture was concentrated and water and saturated brine were added. The mixture was extracted 3 times with ethyl acetate. The organic layers were combined, washed with saturated brine and dried over anhydrous magnesium sulfate. The solvent was evaporated and the residue was purified by column chromatography (silica gel, hexane/ethyl acetate=15/1) to give 3-chloro-N-cyclohexylmethyl-4-methylaniline as a pale-yellow oil (9.64 g).
Quantity
7.08 g
Type
reactant
Reaction Step One
Quantity
5.33 g
Type
reactant
Reaction Step One
Quantity
3.78 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One

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